Cas no 319455-11-3 (Benzaldehyde,3-acetyl-4-fluoro-)
Benzaldehyde,3-acetyl-4-fluoro- is a fluorinated aromatic compound featuring both aldehyde and acetyl functional groups. Its molecular structure, incorporating a fluorine atom at the 4-position and an acetyl group at the 3-position, enhances its reactivity and utility in fine chemical synthesis. This compound serves as a valuable intermediate in pharmaceutical and agrochemical applications, where its electron-withdrawing substituents facilitate selective transformations. The presence of fluorine improves metabolic stability and bioavailability in derived compounds. Its well-defined reactivity profile makes it suitable for use in cross-coupling reactions, nucleophilic substitutions, and as a precursor for heterocyclic synthesis. The compound is typically handled under controlled conditions due to its sensitivity to air and moisture.
319455-11-3 structure
Product Name:Benzaldehyde,3-acetyl-4-fluoro-
CAS No:319455-11-3
MF:C9H7FO2
MW:166.149086236954
CID:301257
PubChem ID:18668944
Update Time:2025-06-07
Benzaldehyde,3-acetyl-4-fluoro- Chemical and Physical Properties
Names and Identifiers
-
- Benzaldehyde,3-acetyl-4-fluoro-
- 3-Acetyl-4-fluorobenzaldehyde
- 319455-11-3
- DTXSID10595417
- SCHEMBL6928478
-
- Inchi： 1S/C9H7FO2/c1-6(12)8-4-7(5-11)2-3-9(8)10/h2-5H,1H3
- InChI Key： RIAZJKYKUNOTNA-UHFFFAOYSA-N
- SMILES： FC1=CC=C(C=O)C=C1C(C)=O
Computed Properties
- Exact Mass: 166.04301
- Monoisotopic Mass: 166.04300762g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 191
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 34.1Ų
Experimental Properties
- PSA: 34.14
Benzaldehyde,3-acetyl-4-fluoro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB609344-250mg |
3-Acetyl-4-fluorobenzaldehyde; . |
319455-11-3 | 250mg |
€396.40 | 2024-07-19 | ||
| abcr | AB609344-500mg |
3-Acetyl-4-fluorobenzaldehyde; . |
319455-11-3 | 500mg |
€543.90 | 2024-07-19 | ||
| abcr | AB609344-1g |
3-Acetyl-4-fluorobenzaldehyde; . |
319455-11-3 | 1g |
€739.30 | 2024-07-19 |
Benzaldehyde,3-acetyl-4-fluoro- Related Literature
-
Dan Yang,Yanping Zhou,Xianhong Rui,Jixin Zhu,Ziyang Lu,Eileen Fong,Qingyu Yan RSC Adv., 2013,3, 14960-14962
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
-
Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
-
Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
319455-11-3 (Benzaldehyde,3-acetyl-4-fluoro-) Related Products
- 1979-36-8(2',5'-Difluoroacetophenone)
- 364-83-0(2,4-Difluoroacetophenone)
- 29427-48-3(2'-Fluoro-4'-methylacetophenone)
- 13670-99-0(1-(2,6-difluorophenyl)ethan-1-one)
- 51788-77-3(2',4',6'-Trifluoroacetophenone)
- 342-24-5(2-Fluorobenzophenone)
- 342-25-6(2,4’-Difluorobenzophenone)
- 446-07-1(1-(2-fluoro-5-methylphenyl)ethan-1-one)
- 261763-31-9(1-(2,6-difluoro-3-methylphenyl)ethan-1-one)
- 445-27-2(2'-Fluoroacetophenone)
Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Bulk
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Gold Member
Audited Supplier
CN Supplier
Reagent
